Cas no 326887-07-4 (2-(1-Naphthyloxy)acetamide)

2-(1-Naphthyloxy)acetamide is a naphthalene-derived organic compound characterized by the presence of an acetamide group linked to a 1-naphthyloxy moiety. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceuticals and agrochemicals. Its naphthalene backbone enhances stability and lipophilicity, making it useful in the development of bioactive molecules. The compound's reactivity allows for further functionalization, enabling tailored modifications for specific research or industrial needs. High purity grades are available to ensure consistency in experimental or production settings. Its well-defined chemical properties facilitate precise incorporation into complex molecular architectures, supporting advancements in medicinal chemistry and material science.
2-(1-Naphthyloxy)acetamide structure
2-(1-Naphthyloxy)acetamide structure
Product Name:2-(1-Naphthyloxy)acetamide
CAS No:326887-07-4
MF:C12H11NO2
MW:201.221243143082
MDL:MFCD00234788
CID:2858243
PubChem ID:2737677
Update Time:2025-05-24

2-(1-Naphthyloxy)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(1-Naphthyloxy)acetamide
    • STK087986
    • 2-(1-naphthyloxy)ethanamide
    • SCHEMBL1614613
    • CS-0306629
    • AC-907/25005191
    • MS-7311
    • Oprea1_864529
    • AKOS002665049
    • Oprea1_772941
    • FN169105
    • Z19769010
    • MFCD00234788
    • 2-(naphthalen-1-yloxy)acetamide
    • 2-Naphthyloxyethanamide
    • 326887-07-4
    • 2-naphthalen-1-yloxyacetamide
    • MDL: MFCD00234788
    • Inchi: 1S/C12H11NO2/c13-12(14)8-15-11-7-3-5-9-4-1-2-6-10(9)11/h1-7H,8H2,(H2,13,14)
    • InChI Key: DEZGTCIAWFYNLJ-UHFFFAOYSA-N
    • SMILES: O(CC(N)=O)C1C=CC=C2C=CC=CC2=1

Computed Properties

  • Exact Mass: 201.078978594Da
  • Monoisotopic Mass: 201.078978594Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 52.3Ų

2-(1-Naphthyloxy)acetamide Security Information

  • Hazard Category Code: 22
  • Hazardous Material Identification: Xn

2-(1-Naphthyloxy)acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
OR10235-1g
2-Naphthyloxyethanamide
326887-07-4
1g
£95.00 2023-09-02
abcr
AB162121-1 g
2-Naphthyloxyethanamide
326887-07-4
1g
€132.50 2023-05-08
abcr
AB162121-2 g
2-Naphthyloxyethanamide
326887-07-4
2g
€167.50 2023-05-08
abcr
AB162121-5 g
2-Naphthyloxyethanamide
326887-07-4
5g
€290.00 2023-05-08
abcr
AB162121-10 g
2-Naphthyloxyethanamide
326887-07-4
10g
€325.00 2023-05-08
TRC
N926455-10mg
2-(1-Naphthyloxy)acetamide
326887-07-4
10mg
$ 50.00 2022-06-03
TRC
N926455-50mg
2-(1-Naphthyloxy)acetamide
326887-07-4
50mg
$ 65.00 2022-06-03
TRC
N926455-100mg
2-(1-Naphthyloxy)acetamide
326887-07-4
100mg
$ 80.00 2022-06-03
Key Organics Ltd
MS-7311-1MG
2-(naphthalen-1-yloxy)acetamide
326887-07-4 >95%
1mg
£37.00 2025-02-09
Key Organics Ltd
MS-7311-5MG
2-(naphthalen-1-yloxy)acetamide
326887-07-4 >95%
5mg
£46.00 2025-02-09

Additional information on 2-(1-Naphthyloxy)acetamide

2-(1-Naphthyloxy)Acetamide: A Comprehensive Overview

2-(1-Naphthyloxy)Acetamide, also known by its CAS number 326887-07-4, is a compound of significant interest in the field of organic chemistry and materials science. This compound, characterized by its unique structure and properties, has garnered attention due to its potential applications in various industries. Recent studies have shed light on its synthesis, characterization, and functionalization, making it a topic of considerable research interest.

The molecular structure of 2-(1-Naphthyloxy)Acetamide comprises a naphthyl group attached to an oxygen atom, which is further connected to an acetamide functional group. This arrangement imparts the compound with distinct electronic and optical properties. Researchers have explored its use in the development of advanced materials, such as organic semiconductors and light-emitting diodes (LEDs), where its electronic characteristics play a pivotal role.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 326887-07-4. Techniques such as Suzuki coupling and Stille coupling have been employed to construct the naphthyl core, while nucleophilic acyl substitution has been utilized to introduce the acetamide group. These methods not only enhance the purity of the compound but also facilitate large-scale production, making it more accessible for industrial applications.

In terms of physical properties, 2-(1-Naphthyloxy)Acetamide exhibits a high degree of thermal stability and excellent solubility in organic solvents. These attributes make it suitable for use in high-temperature applications and as a precursor for functional materials. Additionally, its optical properties, including strong fluorescence emission, have been leveraged in sensing applications and bioimaging techniques.

The application of 326887-07-4 extends beyond materials science into the realm of pharmacology. Recent studies have explored its potential as a drug delivery agent due to its ability to form stable complexes with therapeutic molecules. This property could revolutionize the way drugs are administered, enhancing their efficacy and reducing side effects.

In conclusion, 2-(1-Naphthyloxy)Acetamide, or CAS number 326887-07-4, stands as a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic techniques and material science, positions it as a key player in future technological innovations. As research continues to uncover new potentials for this compound, its significance in both academic and industrial settings is expected to grow exponentially.

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